Cas no 33527-20-7 (benzo[f][2]benzothiole-4,9-dione)
![benzo[f][2]benzothiole-4,9-dione structure](https://ossimg.kuujia.com/scimg/34000/33527-20-7x500.png)
33527-20-7 structure
Product Name:benzo[f][2]benzothiole-4,9-dione
CAS No:33527-20-7
MF:C12H6O2S
MW:214.239841938019
CID:918062
PubChem ID:288473
Update Time:2025-04-19
benzo[f][2]benzothiole-4,9-dione Chemical and Physical Properties
Names and Identifiers
-
- benzo[f][2]benzothiole-4,9-dione
- 4,9-dihydronaphtho<2,3-c>thiophene-4,9-dione
- 4,9-Dihydronaphtho<2.3-c>thiophen-4,9-dion
- XT0JZJ6CFO
- NSC 149682
- UNII-XT0JZJ6CFO
- DTXSID60187169
- 33527-20-7
- Naphtho[2,3-c]thiophene-4,9-dione
- NSC-149682
- SCHEMBL10024777
- Naphtho(2,3-c)thiophene-4,9-dione
- NSC149682
- benzo[f]isobenzothiophene-4,9-quinone
-
- Inchi： 1S/C12H6O2S/c13-11-7-3-1-2-4-8(7)12(14)10-6-15-5-9(10)11/h1-6H
- InChI Key： OMZKZKGVFMWHOU-UHFFFAOYSA-N
- SMILES： S1C=C2C(C3C=CC=CC=3C(C2=C1)=O)=O
Computed Properties
- Exact Mass: 214.00900
- Monoisotopic Mass: 214.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 62.4Ų
Experimental Properties
- Density: 1.442
- Boiling Point: 390.9°C at 760 mmHg
- Flash Point: 190.2°C
- Refractive Index: 1.694
- PSA: 62.38000
- LogP: 2.52350
benzo[f][2]benzothiole-4,9-dione Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
benzo[f][2]benzothiole-4,9-dione Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
33527-20-7 (benzo[f][2]benzothiole-4,9-dione) Related Products
- 898771-09-0(3-(3,4-Dimethylbenzoyl)thiophene)
- 6453-99-2(Methanone,phenyl-3-thienyl-)
- 118993-70-7(3-(3-Methylbenzoyl)thiophene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
